Cas no 2137555-86-1 (7-Bromo-3,5-dichloro-1,2-benzothiazole)

• Product Name: 7-Bromo-3,5-dichloro-1,2-benzothiazole
• CAS No: 2137555-86-1
• MF: C₇H₂BrCl₂NS
• MW: 282.972477436066
• MDL: MFCD31585518
• CID: 5603888
• PubChem ID: 165472479
• Update Time: 2025-08-05

7-Bromo-3,5-dichloro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2137555-86-1
• EN300-1117764
• 7-bromo-3,5-dichloro-1,2-benzothiazole
• 7-Bromo-3,5-dichloro-1,2-benzothiazole

• MDL： MFCD31585518
• Inchi： 1S/C7H2BrCl2NS/c8-5-2-3(9)1-4-6(5)12-11-7(4)10/h1-2H
• InChI Key： QZFILEDZSKOTSB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(=NSC=21)Cl)Cl

Computed Properties

• Exact Mass: 280.84684g/mol
• Monoisotopic Mass: 280.84684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 7-Bromo-3,5-dichloro-1,2-benzothiazole

Introduction to 7-Bromo-3,5-dichloro-1,2-benzothiazole (CAS No. 2137555-86-1)

7-Bromo-3,5-dichloro-1,2-benzothiazole (CAS No. 2137555-86-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and two chlorine atoms attached to a benzothiazole ring. The presence of these halogen substituents imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The benzothiazole moiety is a well-known heterocyclic compound with a wide range of applications in the chemical industry. It is particularly noted for its ability to form stable complexes with metal ions and its use in the development of dyes, pigments, and photoactive materials. The introduction of bromine and chlorine substituents to the benzothiazole ring significantly alters its reactivity and solubility, making it an attractive candidate for further chemical modifications.

In recent years, there has been a growing interest in the use of 7-Bromo-3,5-dichloro-1,2-benzothiazole as a building block for the synthesis of novel pharmaceuticals. Research has shown that compounds derived from this structure exhibit potent biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 7-Bromo-3,5-dichloro-1,2-benzothiazole-derived compounds in inhibiting the growth of multidrug-resistant bacteria.

The synthetic pathway for 7-Bromo-3,5-dichloro-1,2-benzothiazole involves several well-established chemical reactions. The initial step typically involves the bromination of a substituted benzothiazole precursor, followed by chlorination at specific positions on the ring. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In addition to its pharmaceutical applications, 7-Bromo-3,5-dichloro-1,2-benzothiazole has shown promise in the field of materials science. Its unique electronic properties make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers at several leading institutions have reported improved device performance when incorporating this compound into their designs.

The safety profile of 7-Bromo-3,5-dichloro-1,2-benzothiazole is an important consideration for both industrial and laboratory settings. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to minimize any potential risks. Studies have indicated that exposure to high concentrations of this compound can cause irritation to the eyes and skin, emphasizing the need for appropriate personal protective equipment (PPE) during handling.

In conclusion, 7-Bromo-3,5-dichloro-1,2-benzothiazole (CAS No. 2137555-86-1) is a versatile compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and biological properties make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in both science and industry.